Cas no 1804460-61-4 (2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid
• CAS No: 1804460-61-4
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4866512
• Update Time: 2025-05-23

2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-5-4(7(13)14)2(6(9)10)1-3(12)11-5/h1,6H,(H,11,12)(H,13,14)
• InChI Key： KNGIMPCFRMSXCZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4

Additional information on 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid

Recent Advances in the Study of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS: 1804460-61-4)

2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS: 1804460-61-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel herbicides and potential therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has garnered attention due to its unique structural features, which include a difluoromethyl group and a hydroxylpyridine moiety. These functional groups contribute to its reactivity and potential as a building block for more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid, with particular emphasis on green chemistry approaches to reduce environmental impact.

In the agrochemical sector, this compound has been investigated as a precursor for the synthesis of herbicides targeting broadleaf weeds. Studies have demonstrated its efficacy in inhibiting key enzymes involved in plant growth, making it a promising candidate for next-generation herbicide formulations. Additionally, its mode of action has been elucidated through advanced biochemical assays, providing insights into its selectivity and potency.

Beyond its agrochemical applications, 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid has shown potential in medicinal chemistry. Preliminary studies have explored its role as a scaffold for designing inhibitors of specific enzymes implicated in inflammatory and metabolic disorders. The compound's ability to modulate enzyme activity has been validated through in vitro and in silico studies, paving the way for further drug discovery efforts.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise characterization of this compound and its derivatives. These tools have been instrumental in assessing the stability, purity, and degradation pathways of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid under various conditions.

In conclusion, 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylic acid (CAS: 1804460-61-4) represents a versatile and valuable compound in both agrochemical and pharmaceutical research. Ongoing studies continue to uncover its potential applications, driven by innovations in synthetic chemistry and a deeper understanding of its biological interactions. Future research directions may include exploring its use in combination therapies and further optimizing its synthetic routes for industrial-scale production.